Cas no 2228856-90-2 (4-(1-bromo-2-methylpropan-2-yl)benzene-1,2,3-triol)

• Product Name: 4-(1-bromo-2-methylpropan-2-yl)benzene-1,2,3-triol
• CAS No: 2228856-90-2
• MF: C₁₀H₁₃BrO₃
• MW: 261.112422704697
• CID: 5978558
• PubChem ID: 165790007
• Update Time: 2025-11-06

4-(1-bromo-2-methylpropan-2-yl)benzene-1,2,3-triol Chemical and Physical Properties

Names and Identifiers

• 4-(1-bromo-2-methylpropan-2-yl)benzene-1,2,3-triol
• EN300-1926821
• 2228856-90-2

• Inchi： 1S/C10H13BrO3/c1-10(2,5-11)6-3-4-7(12)9(14)8(6)13/h3-4,12-14H,5H2,1-2H3
• InChI Key： DWUMLEQFPIKNHA-UHFFFAOYSA-N
• SMILES： BrCC(C)(C)C1C=CC(=C(C=1O)O)O

Computed Properties

• Exact Mass: 260.00481g/mol
• Monoisotopic Mass: 260.00481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 60.7Ų

Additional information on 4-(1-bromo-2-methylpropan-2-yl)benzene-1,2,3-triol

Recent Advances in the Study of 4-(1-bromo-2-methylpropan-2-yl)benzene-1,2,3-triol (CAS: 2228856-90-2)

The compound 4-(1-bromo-2-methylpropan-2-yl)benzene-1,2,3-triol (CAS: 2228856-90-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the synthetic challenges associated with 4-(1-bromo-2-methylpropan-2-yl)benzene-1,2,3-triol, particularly in achieving high yields and purity. A 2023 publication in the Journal of Medicinal Chemistry reported an optimized synthetic route that utilizes a bromination-alkylation cascade, resulting in a 75% yield with minimal byproducts. This advancement is critical for scaling up production for preclinical studies.

In terms of biological activity, preliminary in vitro assays have demonstrated that 4-(1-bromo-2-methylpropan-2-yl)benzene-1,2,3-triol exhibits potent antioxidant properties, with an IC50 value of 12.3 μM in DPPH radical scavenging assays. Furthermore, molecular docking studies suggest that this compound may interact with key inflammatory mediators, such as COX-2 and TNF-α, indicating potential applications in treating inflammatory diseases.

Another area of interest is the compound's potential role in cancer therapy. A recent study published in Bioorganic & Medicinal Chemistry Letters revealed that 4-(1-bromo-2-methylpropan-2-yl)benzene-1,2,3-triol induces apoptosis in human breast cancer cell lines (MCF-7) via the mitochondrial pathway. The study also noted a synergistic effect when combined with conventional chemotherapeutic agents, such as doxorubicin, suggesting its utility as an adjunct therapy.

Despite these promising findings, challenges remain in understanding the compound's pharmacokinetics and toxicity profile. A 2024 preclinical study in Toxicology Reports indicated that while the compound shows low acute toxicity in rodent models, further long-term studies are needed to assess its safety for human use. Additionally, efforts are underway to derivatize the compound to improve its bioavailability and target specificity.

In conclusion, 4-(1-bromo-2-methylpropan-2-yl)benzene-1,2,3-triol (CAS: 2228856-90-2) represents a promising candidate for further investigation in drug development, particularly for its antioxidant, anti-inflammatory, and anticancer properties. Future research should focus on optimizing its synthesis, elucidating its mechanism of action, and conducting comprehensive preclinical evaluations to pave the way for clinical trials.